Cas no 1987228-20-5 (Ethyl 2,2-difluoro-2-(1H-pyrazol-4-yl)acetate)

• Product Name: Ethyl 2,2-difluoro-2-(1H-pyrazol-4-yl)acetate
• CAS No: 1987228-20-5
• MF: C₇H₈F₂N₂O₂
• MW: 190.147428512573
• CID: 5272317
• Update Time: 2026-03-09

Ethyl 2,2-difluoro-2-(1H-pyrazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,2-difluoro-2-(1H-pyrazol-4-yl)acetate
• starbld0022236
• Difluoro-(1H-pyrazol-4-yl)-acetic acid ethyl ester
• 1H-Pyrazole-4-acetic acid, α,α-difluoro-, ethyl ester

• Inchi： 1S/C7H8F2N2O2/c1-2-13-6(12)7(8,9)5-3-10-11-4-5/h3-4H,2H2,1H3,(H,10,11)
• InChI Key： UMTZGJQRUAZVKW-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(C1C=NNC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 1.1
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on Ethyl 2,2-difluoro-2-(1H-pyrazol-4-yl)acetate

Ethyl 2,2-difluoro-2-(1H-pyrazol-4-yl)acetate (CAS No. 1987228-20-5): A Compound with Significant Potential in Modern Pharmaceutical Research

Ethyl 2,2-difluoro-2-(1H-pyrazol-4-yl)acetate (CAS No. 1987228-20-5) is a sophisticated organic compound that has garnered considerable attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of fluorinated pyrazole derivatives, which are known for their broad spectrum of pharmacological effects and have been extensively studied for their applications in drug development.

The molecular structure of Ethyl 2,2-difluoro-2-(1H-pyrazol-4-yl)acetate features a difluorinated acetyl group attached to a pyrazole ring, which is a key feature contributing to its chemical reactivity and biological efficacy. The presence of fluorine atoms enhances the metabolic stability and lipophilicity of the compound, making it an attractive candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in fluorinated heterocycles due to their ability to modulate enzyme activity and receptor binding. Pyrazole derivatives, in particular, have shown promise in the development of novel therapeutic agents. The study of Ethyl 2,2-difluoro-2-(1H-pyrazol-4-yl)acetate has revealed several interesting properties that make it a valuable tool in pharmaceutical research.

One of the most notable aspects of this compound is its potential as a scaffold for drug discovery. The pyrazole ring provides a versatile platform for chemical modification, allowing researchers to explore various structural analogs with tailored biological activities. This flexibility has led to the development of several lead compounds that have advanced into preclinical studies.

Recent research has highlighted the anti-inflammatory and analgesic properties of fluorinated pyrazole derivatives. Studies using Ethyl 2,2-difluoro-2-(1H-pyrazol-4-yl)acetate have demonstrated its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that this compound could be a promising candidate for the development of new anti-inflammatory drugs.

The compound's interaction with biological targets has also been extensively studied. The difluorinated acetyl group enhances binding affinity to certain enzymes and receptors, which is crucial for developing effective therapeutic agents. This property has made Ethyl 2,2-difluoro-2-(1H-pyrazol-4-yl)acetate a subject of interest in the design of small-molecule inhibitors for various diseases.

In addition to its pharmacological potential, this compound has shown promise in the field of material science. The unique structural features of Ethyl 2,2-difluoro-2-(1H-pyrazol-4-yl)acetate make it suitable for applications in organic electronics and polymer chemistry. Its ability to form stable complexes with other molecules has opened up new avenues for research in these areas.

The synthesis of Ethyl 2,2-difluoro-2-(1H-pyrazol-4-yl)acetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that researchers have access to high-quality material for their studies. These synthetic methods have also contributed to the development of novel synthetic pathways that could be applied to other fluorinated pyrazole derivatives.

The safety profile of Ethyl 2,2-difluoro-2-(1H-pyrazol-4-yl)acetate is another important consideration in pharmaceutical research. Preliminary toxicology studies have shown that this compound is well-tolerated at relevant doses, making it a promising candidate for further clinical development. However, additional studies are needed to fully assess its safety and efficacy.

The future prospects for Ethyl 2,2-difluoro-2-(1H-pyrazol-4-yl)acetate are vast and exciting. Ongoing research aims to explore its potential applications in various therapeutic areas, including oncology, neurology, and infectious diseases. The compound's unique structural features and biological activities make it a valuable asset in the quest for new pharmaceuticals.

In conclusion, Ethyl 2,2-difluoro-2-(1H-pyrazol-4-yl)acetate (CAS No. 1987228-20-5) is a compound with significant potential in modern pharmaceutical research. Its unique structural properties and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an important role in shaping the future of drug discovery and development.